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Introduction
(Z)-SU14813 is a potent, multi-targeted receptor tyrosine kinase (RTK) inhibitor.[1][2][3][4] It

primarily targets vascular endothelial growth factor receptors (VEGFRs), platelet-derived

growth factor receptor beta (PDGFRβ), and KIT, playing a crucial role in angiogenesis and

tumor cell proliferation.[1][5][6][7] These application notes provide a comprehensive guide for

utilizing (Z)-SU14813 in in vitro biochemical kinase activity assays to determine its inhibitory

potency (IC50).

Mechanism of Action
(Z)-SU14813 exerts its inhibitory effects by competing with ATP for the binding site in the

catalytic domain of target kinases. This prevents autophosphorylation and the subsequent

activation of downstream signaling pathways, thereby inhibiting cell proliferation, migration, and

survival.[2][5]

Quantitative Data: Inhibitory Activity of (Z)-SU14813
The inhibitory potency of (Z)-SU14813 has been determined against a panel of kinases using

both biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) values

are summarized below.
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Table 1: (Z)-SU14813 Biochemical IC50 Values

Target Kinase IC50 (nM)

VEGFR1 2[2][3][4][8]

VEGFR2 50[1][2][3][4]

PDGFRβ 4[2][3][4][8]

KIT 15[2][3][4][8]

FGFR1 3500[8]

EGFR >20000[8]

Src 2500[8]

c-Met 9000[8]

Table 2: (Z)-SU14813 Cellular IC50 Values

Target Cell Line/Phosphorylation IC50 (nM)

VEGFR-2 Phosphorylation (PAE cells) 5.2[1][2]

PDGFR-β Phosphorylation (PAE cells) 9.9[1][2]

KIT Phosphorylation (PAE cells) 11.2[1][2]

VEGF-induced HUVEC Survival 6.8[8]

U-118MG cell growth 50 - 100[1][2]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathways targeted by (Z)-SU14813 and the

general workflow for a kinase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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